![molecular formula C13H19N3O3S B6089196 N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide](/img/structure/B6089196.png)
N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide, also known as EPPC, is a chemical compound that has been the subject of scientific research due to its potential applications in the field of medicine. EPPC belongs to the class of hydrazinecarbothioamides and has been found to exhibit interesting biological properties that make it an attractive candidate for further investigation.
Mechanism of Action
The mechanism of action of N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide is not fully understood, but several studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cell division. This compound has also been found to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. One of the major effects of this compound is its ability to induce apoptosis in cancer cells. Additionally, this compound has been found to inhibit the activity of certain enzymes that are involved in cell division. Furthermore, this compound has been found to induce the production of reactive oxygen species (ROS) in cancer cells, which can lead to oxidative stress and ultimately cell death.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide is its ability to inhibit the growth of cancer cells in vitro. Furthermore, this compound has been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of cancer cells. However, one of the major limitations of this compound is its toxicity. This compound has been found to be toxic to normal cells at high concentrations, which may limit its potential as a therapeutic agent.
Future Directions
There are several future directions for research on N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide. One of the major areas of research is the development of this compound analogs that exhibit higher potency and lower toxicity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the field of medicine. Furthermore, studies are needed to investigate the potential of this compound as a therapeutic agent for other diseases besides cancer.
Synthesis Methods
The synthesis of N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide is a multi-step process that involves the reaction of different chemical compounds. The first step involves the reaction of N-ethylhydrazinecarbothioamide with 3-methoxyphenacyl bromide to form N-ethyl-2-[2-(3-methoxyphenyl)acetyl]hydrazinecarbothioamide. This intermediate product is then reacted with 2-bromo-1-(3-methoxyphenoxy)propane to yield the final product, this compound.
Scientific Research Applications
N-ethyl-2-[2-(3-methoxyphenoxy)propanoyl]hydrazinecarbothioamide has been found to exhibit interesting biological properties that make it a potential candidate for further investigation. One of the major areas of research for this compound is its potential as an anti-cancer agent. Several studies have shown that this compound has the ability to inhibit the growth of cancer cells in vitro. Furthermore, this compound has been found to induce apoptosis in cancer cells, which is a process of programmed cell death that is essential for the elimination of cancer cells.
properties
IUPAC Name |
1-ethyl-3-[2-(3-methoxyphenoxy)propanoylamino]thiourea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O3S/c1-4-14-13(20)16-15-12(17)9(2)19-11-7-5-6-10(8-11)18-3/h5-9H,4H2,1-3H3,(H,15,17)(H2,14,16,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSAMJNVJRHRCRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NNC(=O)C(C)OC1=CC=CC(=C1)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.38 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.